Cas no 103027-81-2 (N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 103027-81-2
• MF: C₁₀H₈ClN₅O₂
• MW: 265.655819892883
• CID: 5036089
• Update Time: 2025-10-29

N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• STK944462
• N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C10H8ClN5O2/c11-6-3-1-2-4-7(6)15-10-8(16(17)18)9(12)13-5-14-10/h1-5H,(H3,12,13,14,15)
• InChI Key： WJAGWCTUOUUFCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 3.3
• Topological Polar Surface Area: 110

Additional information on N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine

N4-(2-Chlorophenyl)-5-Nitropyrimidine-4,6-Diamine: A Comprehensive Overview

The compound CAS No. 103027-81-2, also known as N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, catalysis, and advanced materials. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a subject of interest for researchers worldwide.

The molecular structure of N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine is characterized by a pyrimidine ring system with substituents at positions 4 and 5. The presence of a nitro group at position 5 and a chlorine-substituted phenyl group at position 4 imparts unique electronic and steric properties to the molecule. These features make it an excellent candidate for exploring its role in various chemical reactions and biological systems.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed multi-component reactions and transition metal-catalyzed processes to synthesize N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine with high yields and purity. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

The application of CAS No. 103027-81-2 in drug discovery has been a focal point of recent studies. Its ability to act as a ligand in metalloenzyme inhibition has been explored, revealing potential therapeutic applications. Additionally, its role as a building block in constructing complex heterocyclic frameworks has been demonstrated, further expanding its utility in medicinal chemistry.

In the realm of materials science, N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions and form extended networks makes it an attractive candidate for applications in gas storage, catalysis, and sensing technologies.

Recent computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for understanding its behavior in chemical reactions. These findings have been instrumental in guiding experimental efforts toward optimizing its use in various applications.

The environmental impact and sustainability aspects of synthesizing CAS No. 103027-81-2 have also been considered in recent research. Green chemistry approaches, such as using renewable solvents and minimizing waste generation, have been explored to enhance the eco-friendliness of its production processes.

In conclusion, N4-(2-chlorophenyl)-5-nitropyrimidine-4,6-diamine represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.